Cas no 231632-03-4 (5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI))

• Product name: 5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
• CAS No: 231632-03-4
• MF: C₁₂H₈N₂S
• MW: 212.27032
• CID: 245284
• PubChem ID: 45077115

5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) Chemical and Physical Properties

Names and Identifiers

• 5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
• 231632-03-4
• 2H-5,9-Methano[1,3]thiazolo[4,5-h][3]benzazepine
• DTXSID60663256

• Inchi： InChI=1S/C12H8N2S/c1-7-4-13-5-8(1)10-3-12-11(2-9(7)10)14-6-15-12/h2-5H,1,6H2
• InChI Key： ABNXNNBXHNTJCD-UHFFFAOYSA-N
• SMILES： C1N=C2C=C3C4=CN=CC(C4)=C3C=C2S1

Computed Properties

• Exact Mass: 212.04094
• Monoisotopic Mass: 212.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50A^2

Experimental Properties

• PSA: 24.72